2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 2-amino-1,5-dimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C8H15NO2/c1-5-3-4-6(9)8(5,2)7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key: RIEWLUWSVNCRGN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1(C)C(=O)O)N

Description

2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid is a non-proteinogenic cyclic amino acid characterized by a cyclopentane backbone substituted with an amino group at position 2 and methyl groups at positions 1 and 3. Its structure confers unique stereochemical and physicochemical properties, distinguishing it from linear amino acids and simpler cyclic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid typically involves the cyclization of appropriate precursors followed by functional group modifications. One common method involves the cyclization of a suitable diene with an amine and a carboxylic acid precursor under acidic or basic conditions. The reaction conditions often require controlled temperatures and the use of catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This can include the use of continuous flow reactors, high-pressure reactors, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of amides or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like acyl chlorides or anhydrides can be used for substitution reactions involving the amino group.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield nitroso or nitro derivatives, while reduction can produce alcohols or aldehydes. Substitution reactions can lead to the formation of amides or other functionalized derivatives.

Scientific Research Applications

2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a probe for investigating metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which 2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The amino and carboxylic acid groups can form hydrogen bonds and ionic interactions with target molecules, influencing their function and stability.

Comparison with Similar Compounds

Ring Size and Strain

• Cyclopropane vs. Cyclopentane : ACC (cyclopropane) exhibits significant ring strain due to its 60° bond angles, enhancing reactivity and biological activity (e.g., as an ethylene precursor in plants) . In contrast, cyclopentane derivatives like the target compound and its analogs have reduced ring strain, favoring conformational flexibility.
• Substituent Effects: The dimethyl groups in the target compound introduce steric bulk, likely reducing solubility in polar solvents compared to 1-amino-1-cyclopentanecarboxylic acid .

Thermal Stability

• Melting Points: The cyclopropane-based ACC decomposes at 257°C, while cyclopentane analogs show varied stability. For example, 1-amino-1-cyclopentanecarboxylic acid decomposes above 320°C, suggesting higher thermal stability due to reduced ring strain and stronger crystal lattice interactions . The target compound’s melting point is unknown but may align with cyclopentane derivatives if crystallinity is maintained despite dimethyl substitution.

Biological Activity

2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid (often referred to as ADCA) is an amino acid derivative that has garnered attention in various biological and pharmacological studies. Its unique cyclopentane structure contributes to its diverse biological activities, making it a subject of interest in medicinal chemistry and biochemistry.

• Molecular Formula : C7H13N1O2
• Molecular Weight : 143.19 g/mol
• IUPAC Name : 2-Amino-1,5-dimethylcyclopentane-1-carboxylic acid

The biological activity of ADCA is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Its mechanism of action may involve:

• Enzyme Inhibition : ADCA has been shown to inhibit certain enzymes involved in metabolic pathways, which can lead to altered cellular responses.
• Receptor Modulation : The compound may act as a modulator for specific receptors, influencing signal transduction pathways.

Antimicrobial Activity

ADCA has demonstrated notable antimicrobial properties, particularly against various strains of bacteria and fungi. For instance:

• Cispentacin , a stereoisomer of ADCA, exhibited significant antifungal activity against Candida albicans with an IC50 range of 6.3–12.5 μg/ml. This suggests that similar derivatives of ADCA could possess comparable antifungal properties .

Anti-inflammatory Effects

Research indicates that compounds structurally related to ADCA may have anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes:

• A study found that derivatives with similar structures could inhibit COX-1 and COX-2 enzymes, which are key players in the inflammatory response. This inhibition can potentially reduce inflammation and associated pain .

Neuroprotective Properties

Emerging studies suggest that ADCA may have neuroprotective effects:

• Compounds derived from ADCA have been investigated for their ability to protect neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases .

Case Studies and Research Findings

Several studies have explored the biological activities of ADCA and its derivatives:

• Antifungal Activity Study :
  • Researchers tested the antifungal efficacy of cispentacin against Candida species and found it effective in vivo against lethal infections in mice models .
• Anti-inflammatory Mechanism :
  • A recent study characterized the anti-inflammatory activity of related compounds by assessing their ability to inhibit COX enzymes and their effects on inflammatory mediators .
• Neuroprotective Effects :
  • Investigations into the neuroprotective potential of ADCA derivatives revealed promising results in reducing oxidative stress markers in neuronal cell cultures .

Comparative Analysis with Similar Compounds

Compound Name	Antifungal Activity (IC50)	Anti-inflammatory Activity	Neuroprotective Effects
Cispentacin	6.3–12.5 μg/ml	Yes	Yes
Similar Derivative A	Not specified	Yes	Potentially Yes
Similar Derivative B	Not specified	Yes	No